4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H21N7O2/c1-26-19(18-4-2-3-9-23-18)25-28(21(26)30)13-11-24-20(29)17-7-5-16(6-8-17)14-27-12-10-22-15-27/h2-10,12,15H,11,13-14H2,1H3,(H,24,29)
• InChI Key: OEQJQBYCJGOMEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2=CC=C(C=C2)CN3C=CN=C3)C4=CC=CC=N4
• Molecular Formula: C21H21N7O2
• Molecular Weight: 403.4 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H21N7O2 and its molecular weight is 403.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural elements similar to the query compound have been synthesized and evaluated for various biological activities. For instance, imidazo[1,2-a]pyridines have been explored as potential antiulcer agents due to their cytoprotective properties in experimental models, although they showed limited antisecretory activity. This highlights the potential of such compounds in the development of new therapeutic agents with specific biological targets (Starrett et al., 1989).

Antimicrobial and Antimycobacterial Activity

Novel imidazo[1,2-a]pyridine-3-carboxamides have demonstrated considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. The design and synthesis of these compounds are based on structural modifications that enhance antimycobacterial efficacy, suggesting a pathway for the development of new antimicrobial agents (Lv et al., 2017).

Heterocyclic Synthesis and Antimicrobial Evaluation

Research on the synthesis of new thienopyrimidine derivatives and their evaluation as antimicrobial agents indicates the importance of heterocyclic compounds in developing treatments against microbial infections. These studies demonstrate the versatility of heterocyclic chemistry in generating compounds with potential pharmaceutical applications (Bhuiyan et al., 2006).

Cellular Permeability Studies

The investigation into the cellular permeability of DNA-binding pyrrole-imidazole polyamides provides insight into the design of molecules that can effectively enter cells and modulate biological processes at the DNA level. This research is crucial for the development of molecular tools for genetic regulation and potential therapeutic applications (Liu & Kodadek, 2009).